1-Hexadecanol, hydrogen sulfate, magnesium salt

• CAS No.: 17018-84-7
• Molecular Formula: C32H66MgO8S2
• Molecular Weight: 667.3 g/mol
• IUPAC Name: magnesium;hexadecyl sulfate
• InChI: InChI=1S/2C16H34O4S.Mg/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-21(17,18)19;/h2*2-16H2,1H3,(H,17,18,19);/q;;+2/p-2
• InChI Key: YCOBGHKTLCKEJD-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCCCCCOS(=O)(=O)[O-].CCCCCCCCCCCCCCCCOS(=O)(=O)[O-].[Mg+2]

Description

1-Hexadecanol, hydrogen sulfate, magnesium salt: is a chemical compound that belongs to the class of alkyl sulfates. It is a magnesium salt of 1-hexadecanol hydrogen sulfate. This compound is known for its surfactant properties, making it useful in various industrial and scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Hexadecanol, hydrogen sulfate, magnesium salt can be synthesized through the reaction of 1-hexadecanol with sulfuric acid to form 1-hexadecanol hydrogen sulfate. This intermediate is then neutralized with magnesium hydroxide to produce the final magnesium salt. The reaction conditions typically involve controlled temperatures and pH to ensure the desired product is obtained.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to ensure high yield and purity. The final product is often purified through crystallization and filtration techniques.

Chemical Reactions Analysis

Types of Reactions: 1-Hexadecanol, hydrogen sulfate, magnesium salt undergoes various chemical reactions, including:

Hydrolysis: The compound can hydrolyze in the presence of water, breaking down into 1-hexadecanol and sulfuric acid.

Oxidation: It can be oxidized to form higher oxidation state compounds.

Substitution: The sulfate group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions:

Hydrolysis: Water and mild acidic or basic conditions.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Substitution: Various nucleophiles under controlled conditions.

Major Products:

Hydrolysis: 1-Hexadecanol and sulfuric acid.

Oxidation: Higher oxidation state compounds.

Substitution: Compounds with different functional groups replacing the sulfate group.

Scientific Research Applications

1-Hexadecanol, hydrogen sulfate, magnesium salt has a wide range of applications in scientific research, including:

Chemistry: Used as a surfactant in various chemical reactions and processes.

Biology: Employed in the study of cell membranes and lipid interactions due to its amphiphilic nature.

Medicine: Investigated for its potential use in drug delivery systems and as an emulsifying agent in pharmaceutical formulations.

Industry: Utilized in the production of detergents, emulsifiers, and other surfactant-based products.

Mechanism of Action

The mechanism of action of 1-hexadecanol, hydrogen sulfate, magnesium salt involves its surfactant properties. The compound reduces surface tension, allowing it to interact with various molecular targets. In biological systems, it can integrate into cell membranes, affecting membrane fluidity and permeability. This interaction can influence various cellular processes and pathways.

Comparison with Similar Compounds

• 1-Hexadecanol, hydrogen sulfate, sodium salt
• Sulfuric acid, monooctadecyl ester, sodium salt
• Sulfuric acid, mono-C8-14-alkyl esters, compounds with triethanolamine

Comparison: 1-Hexadecanol, hydrogen sulfate, magnesium salt is unique due to its magnesium ion, which imparts different solubility and reactivity properties compared to its sodium counterparts. The magnesium salt is often preferred in applications requiring specific ionic interactions and stability.